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Compound of Interest

Compound Name: 1-Iodo-4-phenoxybenzene

CAS No.: 2974-94-9

Cat. No.: B1332068

Get Quote

1-Iodo-4-phenoxybenzene is an aromatic ether and an aryl iodide. Its structure presents

hazards common to halogenated organic compounds, necessitating careful handling.

Understanding its physical properties is the first step in developing appropriate safety

protocols.

Property Value Source

CAS Number 2974-94-9 [1]

Molecular Formula C₁₂H₉IO [1]

Molecular Weight 296.11 g/mol [1]

Physical Form Solid

Synonyms
4-iodophenyl phenyl ether, 4-

phenoxyiodobenzene
[1]

Storage Temperature
2-8°C, sealed in dry, dark

place
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Hazard Identification and Toxicological Profile
According to the Globally Harmonized System (GHS), 1-Iodo-4-phenoxybenzene is classified

with multiple hazards that demand stringent control measures.[1] The primary risks are

associated with irritation and potential sensitization upon contact.

Hazard Class & Category GHS Statement Explanation & Implication

Skin Irritation (Category 2) H315: Causes skin irritation

Direct contact can lead to

redness, inflammation, or

dermatitis. This necessitates

the use of appropriate

chemical-resistant gloves.[1]

Serious Eye Irritation

(Category 2)

H319: Causes serious eye

irritation

Accidental contact with the

eyes can cause significant,

potentially damaging, irritation.

Sealed safety goggles are

mandatory.[1]

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation

Inhalation of the dust or

powder can irritate the

respiratory tract, leading to

coughing or shortness of

breath. All handling must be

performed in a ventilated

enclosure.[1]

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Ingestion of the compound can

be harmful, underscoring the

importance of strict hygiene

rules (no eating/drinking in the

lab).

The presence of the iodo- group on the benzene ring contributes to its reactivity and potential

for biological interaction, while the phenoxy ether linkage influences its solubility and absorption

characteristics.
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. This begins with engineering

controls, which are the primary line of defense, supplemented by mandatory PPE.

Primary Engineering Control: Chemical Fume Hood

Rationale: To mitigate the risk of respiratory tract irritation (H335)[1], all manipulations of

solid 1-Iodo-4-phenoxybenzene, including weighing, transferring, and preparing

solutions, must be conducted within a certified chemical fume hood. This ensures that any

airborne particulates are effectively captured and exhausted.

Personal Protective Equipment (PPE): A Self-Validating System

Eye Protection: Wear chemical safety goggles that provide a complete seal around the

eyes, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[2][3] This is

non-negotiable due to the H319 "Causes serious eye irritation" classification.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Before use,

gloves must be inspected for any signs of degradation or puncture. Given the H315

"Causes skin irritation" hazard[1], proper glove-removal technique is essential to avoid

contaminating the skin.

Body Protection: A standard laboratory coat must be worn and fully fastened. This

prevents the compound from contaminating personal clothing.

Respiratory Protection: When engineering controls are not sufficient, a NIOSH/MSHA or

European Standard EN 149 approved respirator with a particulate filter may be necessary.

[2]

Safe Handling and Storage Protocols
Adherence to methodical protocols is essential for both safety and experimental reproducibility.
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Experimental Workflow: Weighing and Solution
Preparation

Preparation: Don all required PPE (lab coat, sealed goggles, nitrile gloves). Ensure the

chemical fume hood sash is at the appropriate working height.

Staging: Place a calibrated analytical balance, weigh paper or boat, spatula, and a sealable

container with the appropriate solvent inside the fume hood.

Aliquotting: Retrieve the 1-Iodo-4-phenoxybenzene container from its designated 2-8°C

storage location. Allow it to equilibrate to room temperature inside a desiccator before

opening to prevent condensation of atmospheric moisture.

Transfer: Inside the fume hood, carefully transfer the desired amount of the solid compound

from the stock bottle to the weigh boat. Minimize the generation of dust.

Dissolution: Add the weighed solid to the vessel containing the solvent. Swirl gently or use a

magnetic stirrer to facilitate dissolution.

Cleanup: Securely close the stock container. Decontaminate the spatula and work area with

an appropriate solvent (e.g., isopropanol or ethanol) and wipe clean. Dispose of the weigh

boat and any contaminated wipes in the designated solid hazardous waste container.

Storage: Return the stock container of 1-Iodo-4-phenoxybenzene to its dark, dry,

refrigerated storage.

Storage Rationale
The directive to "Keep in dark place, sealed in dry, 2-8°C" is based on the compound's

chemical stability. Aryl iodides can be light-sensitive, potentially undergoing degradation or

reaction upon exposure to UV light.[3] The requirement for a dry, sealed environment prevents

reaction with atmospheric moisture.

Emergency Procedures: Spill and Exposure
Response
Preparedness is key to mitigating the impact of an accidental release or exposure.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with

plenty of soap and water. If irritation persists, seek medical advice.[2][4]

Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]

Spill Cleanup Protocol
Evacuate: Alert personnel in the immediate vicinity and evacuate the area if the spill is large.

Ventilate: Ensure the area is well-ventilated, working from within a fume hood if the spill is

contained there.

Contain: For a solid spill, carefully sweep or vacuum the material. Avoid generating dust. A

HEPA-filtered vacuum is recommended for this purpose.[6]

Collect: Place the spilled material and any contaminated cleaning supplies into a clearly

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate

solvent.

Waste Disposal
As a halogenated aromatic compound, 1-Iodo-4-phenoxybenzene and any materials

contaminated with it must be disposed of as hazardous chemical waste.

Segregation: Collect all waste in a designated, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless compatible.
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Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "1-Iodo-4-phenoxybenzene".[7]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.

[2][6] Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.

Visual Workflow: Safe Handling Lifecycle
The following diagram outlines the complete, closed-loop process for handling 1-Iodo-4-
phenoxybenzene in a laboratory setting.
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Caption: Logical workflow for the safe handling of 1-Iodo-4-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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